Cas no 2171726-76-2 (5-(2-ethylmorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

5-(2-Ethylmorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a 2-ethylmorpholine moiety, which enhances solubility and reactivity, and an Fmoc-protected amine group, ensuring compatibility with solid-phase peptide synthesis (SPPS) protocols. The carboxylic acid functionality allows for further conjugation or elongation of peptide chains. This compound is particularly useful in the synthesis of complex peptides, offering controlled deprotection and efficient coupling properties. Its stability under standard SPPS conditions makes it a reliable choice for researchers requiring precise modifications in peptide design.
5-(2-ethylmorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid structure
2171726-76-2 structure
Product Name:5-(2-ethylmorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
CAS No:2171726-76-2
MF:C26H30N2O6
MW:466.526207447052
CID:5859205
PubChem ID:165526660
Update Time:2025-06-09

5-(2-ethylmorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(2-ethylmorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
    • EN300-1494728
    • 2171726-76-2
    • 5-(2-ethylmorpholin-4-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
    • Inchi: 1S/C26H30N2O6/c1-2-17-15-28(13-14-33-17)25(31)23(11-12-24(29)30)27-26(32)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,2,11-16H2,1H3,(H,27,32)(H,29,30)
    • InChI Key: VHHTYKPHGHXLRT-UHFFFAOYSA-N
    • SMILES: O1CCN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1CC

Computed Properties

  • Exact Mass: 466.21038668g/mol
  • Monoisotopic Mass: 466.21038668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 708
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 105Ų

5-(2-ethylmorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1494728-0.05g
5-(2-ethylmorpholin-4-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
2171726-76-2
0.05g
$2829.0 2023-06-05
Enamine
EN300-1494728-0.1g
5-(2-ethylmorpholin-4-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
2171726-76-2
0.1g
$2963.0 2023-06-05
Enamine
EN300-1494728-0.25g
5-(2-ethylmorpholin-4-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
2171726-76-2
0.25g
$3099.0 2023-06-05
Enamine
EN300-1494728-0.5g
5-(2-ethylmorpholin-4-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
2171726-76-2
0.5g
$3233.0 2023-06-05
Enamine
EN300-1494728-1.0g
5-(2-ethylmorpholin-4-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
2171726-76-2
1g
$3368.0 2023-06-05
Enamine
EN300-1494728-2.5g
5-(2-ethylmorpholin-4-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
2171726-76-2
2.5g
$6602.0 2023-06-05
Enamine
EN300-1494728-5.0g
5-(2-ethylmorpholin-4-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
2171726-76-2
5g
$9769.0 2023-06-05
Enamine
EN300-1494728-10.0g
5-(2-ethylmorpholin-4-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
2171726-76-2
10g
$14487.0 2023-06-05
Enamine
EN300-1494728-50mg
5-(2-ethylmorpholin-4-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
2171726-76-2
50mg
$2829.0 2023-09-28
Enamine
EN300-1494728-100mg
5-(2-ethylmorpholin-4-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
2171726-76-2
100mg
$2963.0 2023-09-28

5-(2-ethylmorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Related Literature

Additional information on 5-(2-ethylmorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

5-(2-ethylmorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid: A Comprehensive Overview

5-(2-ethylmorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS No. 2171726-76-2) is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound, often referred to by its systematic name, is a derivative of morpholine and fluorene, incorporating a carboxylic acid group and an amide linkage. The unique structural features of this molecule make it an interesting subject for both academic research and industrial development.

The 2-ethylmorpholin-4-yl moiety contributes to the compound's solubility and stability, while the (9H-fluoren-9-yl)methoxycarbonyl group provides a protective function for the amine functionality. This protective group is commonly used in peptide synthesis to prevent premature deprotection and ensure the integrity of the final product. The presence of the carboxylic acid group (-COOH) makes this compound suitable for conjugation reactions, which are crucial in the development of prodrugs and targeted drug delivery systems.

Recent studies have highlighted the potential of 5-(2-ethylmorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage.

In addition to its anti-inflammatory properties, 5-(2-ethylmorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid has shown promise in cancer research. A study conducted at the National Cancer Institute revealed that this compound can selectively target and inhibit cancer cell proliferation without affecting normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell cycle regulation and apoptosis. This selective toxicity makes it a valuable lead compound for the development of novel anticancer agents.

The structural versatility of 5-(2-ethylmorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid also lends itself to applications in drug delivery systems. Researchers at the University of California, San Francisco, have developed a nanoparticle-based delivery system using this compound as a key component. The nanoparticles are designed to release the active drug at specific sites within the body, enhancing therapeutic efficacy while minimizing side effects. This approach has shown promising results in preclinical studies, with significant improvements in drug bioavailability and targeted delivery.

Beyond its pharmaceutical applications, 5-(2-ethylmorpholin-4-yl)-4-{(9H-fluoren-9-yloxycarbonyl)amino}-5-oxy-pentanoic acid has potential uses in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced polymers and coatings with enhanced mechanical properties and chemical resistance. A recent study published in Macromolecules demonstrated that this compound can be incorporated into polymer matrices to improve their thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace and automotive industries.

The synthesis of 5-(2-Ethylmorpholinomethyl)-N-(fluorenylmethyloxycarbonyl)pentanamide involves several steps, including the protection of the amine group with fluorenylmethyloxycarbonyl (Fmoc) chloride, followed by coupling with 5-(2-morpholinoethyl)pentanoic acid using standard peptide coupling reagents such as HATU or EDC/HOBt. The final step involves deprotection under mild conditions to yield the desired product. This synthetic route is well-documented in the literature and can be optimized for large-scale production.

In conclusion, 5-(2-Ethylmorpholinomethyl)-N-(fluorenylmethyloxycarbonyl)pentanamide (CAS No. 2171726-76-2) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, drug delivery systems, and materials science. Its unique structural features and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing various fields of science and technology.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.